![molecular formula C9H9BrO3 B2458094 3-Bromo-2-methoxy-6-methylbenzoic acid CAS No. 681467-88-9](/img/structure/B2458094.png)
3-Bromo-2-methoxy-6-methylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Bromo-2-methoxy-6-methylbenzoic acid is a chemical compound with the molecular formula C9H9BrO3 and a molecular weight of 245.07 . It is a disubstituted benzoic acid .
Molecular Structure Analysis
The InChI code for 3-Bromo-2-methoxy-6-methylbenzoic acid is 1S/C9H9BrO3/c1-5-6 (10)3-4-7 (13-2)8 (5)9 (11)12/h3-4H,1-2H3, (H,11,12) and the InChI key is PZXLGCIJEFUSLH-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The melting point of 3-Bromo-2-methoxy-6-methylbenzoic acid is 162-163 °C . The predicted boiling point is 347.8±42.0 °C and the predicted density is 1.546±0.06 g/cm3 . The predicted pKa is 3.35±0.31 .Scientific Research Applications
b. Smoothened Receptor Antagonists: Smoothened receptors are involved in the Hedgehog signaling pathway, which plays a critical role in embryonic development and tissue regeneration. Researchers explore 3-bromo-6-methoxy-2-methylbenzoic acid derivatives as potential Smoothened receptor antagonists for cancer therapy and tissue repair.
c. HIV-1 Entry Inhibitors: HIV-1 entry inhibitors target viral entry into host cells. Scientists investigate derivatives of this compound as potential inhibitors to prevent viral fusion and entry during HIV infection.
Conclusion
3-Bromo-2-methoxy-6-methylbenzoic acid plays a multifaceted role in scientific research, spanning medicinal chemistry, asymmetric synthesis, and method development. Its unique structural features make it a valuable tool for drug discovery and chemical investigations.
If you need further details or have additional questions, feel free to ask! 😊
Safety and Hazards
Mechanism of Action
Target of Action
It is used in the preparation of various biologically active compounds such as α-2 adrenoceptor agonists, smoothened receptor antagonists, and hiv-1 entry inhibitors .
Mode of Action
It’s known that benzylic compounds can undergo reactions like free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
Given its use in the preparation of α-2 adrenoceptor agonists, smoothened receptor antagonists, and hiv-1 entry inhibitors , it can be inferred that it may influence pathways related to these biological targets.
Result of Action
Given its use in the preparation of various biologically active compounds , it can be inferred that it may have diverse effects depending on the specific biological target.
properties
IUPAC Name |
3-bromo-2-methoxy-6-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO3/c1-5-3-4-6(10)8(13-2)7(5)9(11)12/h3-4H,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APOARSSCSJLLOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)Br)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
681467-88-9 |
Source
|
Record name | 3-bromo-2-methoxy-6-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.